Cas no 10379-43-8 (2-Buten-1-ol, 3-methyl-, dihydrogen phosphate)

2-Buten-1-ol, 3-methyl-, dihydrogen phosphate structure
10379-43-8 structure
Product Name:2-Buten-1-ol, 3-methyl-, dihydrogen phosphate
CAS No:10379-43-8
MF:C5H11O4P
MW:166.112202882767
CID:1138998
PubChem ID:10374782
Update Time:2025-04-20

2-Buten-1-ol, 3-methyl-, dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol, 3-methyl-, dihydrogen phosphate
    • 3-methylbut-2-enyl hydrogen phosphate
    • CHEBI:70739
    • prenyl phosphate
    • prenol phosphate
    • C21214
    • Q27160148
    • dimethylallyl monophosphate
    • CHEMBL144874
    • SCHEMBL1004250
    • CHEBI:70742
    • 3-methylbut-2-enyl dihydrogen phosphate
    • 10379-43-8
    • dimethylallyl phosphate
    • 3-methylbut-2-en-1-yl dihydrogen phosphate
    • CHEBI:88245
    • Inchi: 1S/C5H11O4P/c1-5(2)3-4-9-10(6,7)8/h3H,4H2,1-2H3,(H2,6,7,8)
    • InChI Key: MQCJHQBRIPSIKA-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC/C=C(\C)/C

Computed Properties

  • Exact Mass: 166.03953
  • Monoisotopic Mass: 166.03949583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
  • LogP: 1.06190
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